Cas no 2585064-09-9 (tert-butyl N-5-(4-bromophenyl)pentylcarbamate)

• Product Name: tert-butyl N-5-(4-bromophenyl)pentylcarbamate
• CAS No: 2585064-09-9
• MF: C₁₆H₂₄BrNO₂
• MW: 342.271264076233
• CID: 5618877
• PubChem ID: 165929983
• Update Time: 2025-05-23

tert-butyl N-5-(4-bromophenyl)pentylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297385
• tert-butyl N-[5-(4-bromophenyl)pentyl]carbamate
• 2585064-09-9
• tert-butyl N-5-(4-bromophenyl)pentylcarbamate

• Inchi： 1S/C16H24BrNO2/c1-16(2,3)20-15(19)18-12-6-4-5-7-13-8-10-14(17)11-9-13/h8-11H,4-7,12H2,1-3H3,(H,18,19)
• InChI Key： OEAUGKMPDSRZLF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.09904g/mol
• Monoisotopic Mass: 341.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-5-(4-bromophenyl)pentylcarbamate

tert-butyl N-5-(4-bromophenyl)pentylcarbamate (CAS No: 2585064-09-9)

The compound tert-butyl N-5-(4-bromophenyl)pentylcarbamate (CAS No: 2585064-09-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a pentyl chain and a bromophenyl moiety. The presence of the bromine atom in the aromatic ring introduces interesting electronic properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of tert-butyl N-5-(4-bromophenyl)pentylcarbamate in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, the tert-butyl group is known to enhance the lipophilicity of compounds, which can improve their absorption and bioavailability. This property makes it an attractive candidate for developing drugs targeting chronic diseases such as cancer and neurodegenerative disorders.

In the field of agrochemicals, tert-butyl N-5-(4-bromophenyl)pentylcarbamate has shown promise as a precursor for herbicides and insecticides. Its ability to undergo various transformations, such as nucleophilic substitutions and oxidations, allows for the synthesis of derivatives with enhanced pesticidal activity. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The synthesis of tert-butyl N-5-(4-bromophenyl)pentylcarbamate typically involves multi-step reactions, including Friedel-Crafts alkylation and carbamate formation. These reactions require precise control over reaction conditions to ensure high yields and purity. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, making it more efficient and scalable.

In terms of structural characterization, tert-butyl N-5-(4-bromophenyl)pentylcarbamate has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure and stability under various conditions. The compound's thermal stability has been found to be excellent, making it suitable for high-temperature applications in industrial settings.

The application of tert-butyl N-5-(4-bromophenyl)pentylcarbamate in materials science is another area of growing interest. Its unique combination of functional groups makes it an ideal candidate for synthesizing advanced polymers and coatings with tailored properties. For example, derivatives of this compound have been used to create self-healing polymers that can repair minor damages without external intervention.

In conclusion, tert-butyl N-5-(4-bromophenyl)pentylcarbamate (CAS No: 2585064-09-9) is a multifaceted compound with a wide range of applications across different industries. Its structural versatility, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.